ethyl 4-{[4-(3-hydroxy-3-methylbutyl)benzoyl]amino}-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[[4-(3-hydroxy-3-methylbutyl)benzoyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C20H30N2O4/c1-4-26-19(24)22-13-10-17(11-14-22)21-18(23)16-7-5-15(6-8-16)9-12-20(2,3)25/h5-8,17,25H,4,9-14H2,1-3H3,(H,21,23)
• InChI Key: ZXQSYSGJTNMQBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2=CC=C(C=C2)CCC(C)(C)O
• Molecular Formula: C20H30N2O4
• Molecular Weight: 362.5 g/mol

Description

Ethyl 4-{[4-(3-hydroxy-3-methylbutyl)benzoyl]amino}-1-piperidinecarboxylate, commonly known as EHMBA, is a chemical compound that belongs to the class of piperidinecarboxylate derivatives. It is a white crystalline powder that is soluble in organic solvents like ethanol and methanol. EHMBA has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of EHMBA is not fully understood. However, studies have suggested that EHMBA exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. EHMBA has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
EHMBA has been reported to exhibit significant anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to possess potent antitumor activity against various cancer cell lines. Additionally, EHMBA has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

EHMBA has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. EHMBA has also been shown to exhibit significant pharmacological effects in animal models, making it a promising candidate for further research. However, there are also some limitations associated with the use of EHMBA in lab experiments. It is known to have low solubility in water, which can make it difficult to administer in vivo. Additionally, the exact mechanism of action of EHMBA is not fully understood, which can make it challenging to design experiments that target specific pathways.

Future Directions

There are several potential future directions for research on EHMBA. One area of interest is the development of more efficient synthesis methods for EHMBA. Another potential direction is the investigation of EHMBA's potential use in the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of EHMBA and to identify potential drug targets.

Synthesis Methods

EHMBA can be synthesized by the reaction of 3-hydroxy-3-methylbutyryl chloride with 4-aminobenzophenone followed by the reaction with piperidine-1-carboxylic acid ethyl ester. The reaction mixture is then refluxed in ethanol to obtain EHMBA as a white crystalline powder.

Scientific Research Applications

EHMBA has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic activities. EHMBA has also been shown to possess significant antitumor activity against various cancer cell lines. Additionally, EHMBA has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.